Cas no 502482-42-0 (2,5-Cyclohexadiene-1,4-dione, 3-heneicosyl-2-hydroxy-5-methoxy-)

• Product name: 2,5-Cyclohexadiene-1,4-dione, 3-heneicosyl-2-hydroxy-5-methoxy-
• CAS No: 502482-42-0
• MF: C₂₈H₄₈O₄
• MW: 448.678329467773
• CID: 4006550

2,5-Cyclohexadiene-1,4-dione, 3-heneicosyl-2-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 3-heneicosyl-2-hydroxy-5-methoxy-

• Inchi： 1S/C28H48O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(30)25(29)23-26(32-2)28(24)31/h23,30H,3-22H2,1-2H3
• InChI Key： DSAUDXYPTFRGAG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCC1C(=O)C(OC)=CC(=O)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• XLogP3: 11.816

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 559.3±50.0 °C(Predicted)
• pka: 2.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones